Cas no 1213046-64-0 ((2S)-2-amino-2-(2-methylquinolin-6-yl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(2-methylquinolin-6-yl)ethan-1-ol
• CAS No: 1213046-64-0
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 6365891
• PubChem ID: 66514162
• Update Time: 2025-05-24

(2S)-2-amino-2-(2-methylquinolin-6-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-2-(2-methylquinolin-6-yl)ethan-1-ol
• 6-Quinolineethanol, β-amino-2-methyl-, (βS)-
• (s)-2-Amino-2-(2-methylquinolin-6-yl)ethan-1-ol
• AKOS015928642
• 1213046-64-0
• EN300-1865896
• CS-0352938

• Inchi： 1S/C12H14N2O/c1-8-2-3-10-6-9(11(13)7-15)4-5-12(10)14-8/h2-6,11,15H,7,13H2,1H3/t11-/m1/s1
• InChI Key： WYJPKUOHOIEMQZ-LLVKDONJSA-N
• SMILES： [C@@H](C1C=CC2N=C(C)C=CC=2C=1)(N)CO

Computed Properties

• Exact Mass: 202.110613074g/mol
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• Density: 1.205±0.06 g/cm3(Predicted)
• Boiling Point: 411.1±40.0 °C(Predicted)
• pka: 12.38±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on (2S)-2-amino-2-(2-methylquinolin-6-yl)ethan-1-ol

Comprehensive Overview of (2S)-2-amino-2-(2-methylquinolin-6-yl)ethan-1-ol (CAS No. 1213046-64-0)

The compound (2S)-2-amino-2-(2-methylquinolin-6-yl)ethan-1-ol, identified by its CAS No. 1213046-64-0, is a chiral amino alcohol derivative with significant potential in pharmaceutical and biochemical research. This molecule features a 2-methylquinoline scaffold, which is a privileged structure in medicinal chemistry due to its diverse biological activities. The (2S)-configuration of the amino group adds stereochemical specificity, making it valuable for enantioselective synthesis and drug development.

In recent years, the demand for chiral building blocks like (2S)-2-amino-2-(2-methylquinolin-6-yl)ethan-1-ol has surged, driven by advancements in asymmetric catalysis and targeted drug design. Researchers are particularly interested in its role as a precursor for small-molecule inhibitors and kinase modulators, which are hot topics in oncology and neurodegenerative disease research. The 2-methylquinoline moiety is also being explored for its fluorescence properties, making it relevant in bioimaging and diagnostic applications.

From a synthetic perspective, CAS No. 1213046-64-0 is often discussed in the context of green chemistry and atom-economical reactions. Its structural complexity challenges chemists to develop efficient routes using catalytic enantioselective methods, a trend aligned with the pharmaceutical industry’s push toward sustainable practices. Questions like "How to synthesize (2S)-2-amino-2-(2-methylquinolin-6-yl)ethan-1-ol?" or "What are the biological targets of quinoline derivatives?" frequently appear in academic and industrial forums, reflecting its interdisciplinary relevance.

The compound’s physicochemical properties, such as solubility and stability under physiological conditions, are critical for its applicability in drug formulations. Studies have highlighted its potential as a blood-brain barrier (BBB) penetrant, a property highly sought after in CNS drug discovery. This aligns with growing interest in neurotherapeutics, as evidenced by rising searches for "quinoline-based CNS drugs" and "amino alcohol pharmacokinetics."

In summary, (2S)-2-amino-2-(2-methylquinolin-6-yl)ethan-1-ol (CAS No. 1213046-64-0) exemplifies the convergence of synthetic chemistry and biomedical innovation. Its versatility as a chiral synthon and pharmacophore ensures its continued prominence in cutting-edge research, addressing both academic curiosities and industrial needs.